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Compound of Interest

Compound Name: N-Acetylputrescine hydrochloride

Cat. No.: B100475

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with N-Acetylputrescine hydrochloride (CAS No: 18233-
70-0). Adherence to these procedures is essential for ensuring personal safety and maintaining
a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

N-Acetylputrescine hydrochloride is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation - Category 3)[1]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant, impervious
gloves (e.g., Nitrile rubber).[2]
[3]

Prevents skin contact and
irritation.[1] Gloves must be

inspected before use.[2]

Eye and Face Protection

Safety glasses with side-
shields or goggles. A face
shield may be required for

splash hazards.[1]

Protects against serious eye

irritation from dust or splashes.

[1]

Skin and Body Protection

Laboratory coat. Fire/flame
resistant and impervious

clothing for larger quantities.[2]

Protects against skin contact
and contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area. If
dust or aerosols are
generated, a NIOSH-approved
N95 respirator or higher is
required.[4][5]

Prevents respiratory tract
irritation from inhaling the

compound.[1]

Chemical and Physical Properties

A summary of the key physical and chemical properties of N-Acetylputrescine hydrochloride

is provided below for quick reference.

Property

Value

Molecular Formula

CeH15CIN20[1]

Molecular Weight 166.65 g/mol [1][6]
Appearance Solid
Melting Point 140-141 °CJ6]

Storage Temperature

2°C - 8°C[6][7]

Operational Plan: Step-by-Step Handling Protocol
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This section outlines the procedural workflow for the safe handling of N-Acetylputrescine
hydrochloride from preparation to cleanup.

Workflow for Handling N-Acetylputrescine Hydrochloride

Preparation

Designate Handling Area
(Fume Hood)

Assemble and Don PPE

Gather Materials & Equipment

Weigh Compound Carefully
(Minimize Dust)

Dissolve or Use as Needed

Cleanup & Disposal

Decontaminate Surfaces & Glassware

Dispose of Waste Properly

Remove and Dispose of PPE

Wash Hands Thoroughly
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Caption: Step-by-step workflow for safe handling of N-Acetylputrescine hydrochloride.
Detailed Steps:
e Preparation:

o Work in a well-ventilated area, preferably a chemical fume hood.

o Ensure a safety shower and eye wash station are accessible.[1]

o Put on all required PPE as specified in the table above.
e Handling:

o Avoid the formation of dust and aerosols when handling the solid.[2]

o Carefully weigh the necessary amount of the compound.

o Avoid inhalation, and contact with eyes and skin.[1]
o Cleanup:

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical. Scrubbing with alcohol can be an effective decontamination method.[1]

o Collect all waste, including contaminated PPE, for proper disposal.

Emergency and Disposal Plan

This section provides clear, immediate actions for emergencies and protocols for waste
disposal.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b100475?utm_src=pdf-body-img
https://www.benchchem.com/product/b100475?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-113100/N-Acetylputrescine-hydrochloride-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/n-acetylputrescine-hydrochloride.pdf
https://file.medchemexpress.com/batch_PDF/HY-113100/N-Acetylputrescine-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-113100/N-Acetylputrescine-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Emergency Response and Disposal Plan

Inhalation:
Move o fresh air.
If breathing is difficult, give oxygen.

Ingestion:
Do NOT induce vomiting.
Wash out mouth with water and call a physician.

Collect for Disposal

Spill Response. Waste Disposal

Accidental Spill

Click to download full resolution via product page

Caption: Emergency response and disposal procedures for N-Acetylputrescine

hydrochloride.

First Aid Measures:

« If on Skin: Immediately wash with plenty of soap and water. Remove contaminated clothing

and seek medical attention.[1][2]

« If in Eyes: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[2]
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« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.[2]

o If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and call a physician immediately.[1][2]

Accidental Release Measures:

o Wear full personal protective equipment, including respiratory protection.[1]
o Evacuate personnel to a safe area.[2]

e Ensure adequate ventilation.[1]

e Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.

[2]

o For spills, absorb the substance with a finely-powdered liquid-binding material like diatomite.

[1]
e Collect the absorbed material and place it in a suitable, closed container for disposal.[2]
Disposal Plan:

» Dispose of the chemical waste and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.

o Waste should be disposed of at an approved waste disposal plant.

o Contaminated packaging should be triple-rinsed before being offered for recycling or
disposed of in a sanitary landfill.[2] Combustible packaging may be incinerated under
controlled conditions.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.chemicalbook.com/msds/n-acetylputrescine-hydrochloride.pdf
https://file.medchemexpress.com/batch_PDF/HY-113100/N-Acetylputrescine-hydrochloride-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/n-acetylputrescine-hydrochloride.pdf
https://file.medchemexpress.com/batch_PDF/HY-113100/N-Acetylputrescine-hydrochloride-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/n-acetylputrescine-hydrochloride.pdf
https://file.medchemexpress.com/batch_PDF/HY-113100/N-Acetylputrescine-hydrochloride-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/n-acetylputrescine-hydrochloride.pdf
https://file.medchemexpress.com/batch_PDF/HY-113100/N-Acetylputrescine-hydrochloride-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/n-acetylputrescine-hydrochloride.pdf
https://www.chemicalbook.com/msds/n-acetylputrescine-hydrochloride.pdf
https://www.chemicalbook.com/msds/n-acetylputrescine-hydrochloride.pdf
https://www.benchchem.com/product/b100475?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

References

. chemicalbook.com [chemicalbook.com]

. hsa.ie [hsa.ie]

. gerpac.eu [gerpac.eu]

°
~ (o)) )] EaN w N -

. file.medchemexpress.com [file.medchemexpress.com]

. N-Acetylputrescine = 98 TLC 18233-70-0 [sigmaaldrich.com]

. N-ACETYLPUTRESCINE HYDROCHLORIDE | 18233-70-0 [m.chemicalbook.com]
. N-Acetylputrescine hydrochloride | 18233-70-0 | TAA23370 [biosynth.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling N-
Acetylputrescine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100475#personal-protective-equipment-for-handling-

n-acetylputrescine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-113100/N-Acetylputrescine-hydrochloride-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/n-acetylputrescine-hydrochloride.pdf
https://www.hsa.ie/eng/publications_and_forms/publications/chemical_and_hazardous_substances/a_guide_to_non-respiratory_personal_protective_equipment_ppe_for_use_with_chemical_agents_in_the_workplace.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/a8784
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs-965
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB8303246.htm
https://www.biosynth.com/p/TAA23370/18233-70-0-n-acetylputrescine-hydrochloride
https://www.benchchem.com/product/b100475#personal-protective-equipment-for-handling-n-acetylputrescine-hydrochloride
https://www.benchchem.com/product/b100475#personal-protective-equipment-for-handling-n-acetylputrescine-hydrochloride
https://www.benchchem.com/product/b100475#personal-protective-equipment-for-handling-n-acetylputrescine-hydrochloride
https://www.benchchem.com/product/b100475#personal-protective-equipment-for-handling-n-acetylputrescine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b100475?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

